![molecular formula C22H19ClN2O3S B2815719 N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chlorobenzenesulfonamide CAS No. 946322-55-0](/img/structure/B2815719.png)
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chlorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chlorobenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the tetrahydroquinoline family of compounds and has been shown to have a range of biochemical and physiological effects.
Scientific Research Applications
Anticancer Activity
Compounds containing the tetrahydroisoquinoline moiety, including N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chlorobenzenesulfonamide derivatives, have been investigated for their potential as anticancer agents. This research area explores the synthesis of such compounds and their in vitro evaluation against various cancer cell lines. For instance, a study highlighted the synthesis of tetrahydroisoquinoline derivatives and their testing on breast cancer cell lines, demonstrating significant cytotoxic activities (Redda, Gangapuram, & Ardley, 2010).
Molecular Docking and Enzyme Inhibition
The structural analysis and enzyme inhibition potential of compounds featuring the benzenesulfonamide moiety have been explored through molecular docking studies. These compounds have shown promising results in inhibiting enzymes like carbonic anhydrases, which play crucial roles in various physiological processes. A notable study examined the interactions between human carbonic anhydrases and a series of benzenesulfonamide derivatives, revealing significant inhibitory effects and providing insights into their potential therapeutic applications (Bruno et al., 2017).
Antimicrobial and Antituberculosis Effects
Research has also been conducted on the antimicrobial and antituberculosis effects of compounds containing the benzenesulfonamide moiety. These studies contribute to the search for new therapeutic agents against resistant microbial strains. One study synthesized and evaluated the antimicrobial activity of novel thiourea derivatives bearing the benzenesulfonamide moiety, indicating their potential as antimicrobial agents (Ghorab et al., 2017).
Antihypertensive and Diuretic Properties
Further investigations have assessed the antihypertensive and diuretic properties of quinazoline derivatives containing the benzenesulfonamide moiety. This line of research aims to develop new therapeutic agents for managing hypertension and related cardiovascular conditions. A particular study synthesized a series of these derivatives, evaluating their diuretic, antihypertensive, and anti-diabetic potentials, demonstrating significant activity and highlighting their potential therapeutic benefits (Rahman et al., 2014).
properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-chlorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN2O3S/c23-19-10-4-5-11-21(19)29(27,28)24-18-13-12-16-9-6-14-25(20(16)15-18)22(26)17-7-2-1-3-8-17/h1-5,7-8,10-13,15,24H,6,9,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKGRTOOTFKCWSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3Cl)N(C1)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.